3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H24N4O2S3
• Molecular Weight: 472.7 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[(4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N4O2S3/c27-20-16(14-17-21(28)26(22(29)31-17)15-6-2-1-3-7-15)19(24-10-12-30-13-11-24)23-18-8-4-5-9-25(18)20/h4-5,8-9,14-15H,1-3,6-7,10-13H2/b17-14-
• InChI Key: PRMKPPASLZDVRX-VKAVYKQESA-N
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)N5CCSCC5)/SC2=S
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)N5CCSCC5)SC2=S

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused pyridine-pyrimidine core. Key structural features include:

• Thiazolidinone moiety: A 3-cyclohexyl-substituted 1,3-thiazolidin-4-one ring with a Z-configuration methylidene group at position 3.
• Thiomorpholine substituent: A sulfur-containing morpholine derivative at position 2 of the pyridopyrimidinone scaffold.
• Conjugated system: The extended π-system formed by the thiazolidinone and pyridopyrimidinone rings likely enhances electronic delocalization, influencing reactivity and bioactivity .

Biological Activity

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one represents a novel class of bioactive molecules with potential therapeutic applications. Its unique structure combines thiazolidine and pyrido[1,2-a]pyrimidine motifs, which are known for diverse biological activities.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{30}N_{4}O_{3}S$ with a molecular weight of approximately 498.67 g/mol. The compound features a thiazolidine ring that contributes to its biological properties.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of similar thiazolidine derivatives. For instance, compounds with thiazolidine structures have shown significant inhibition against various Gram-positive and Gram-negative bacteria, as well as fungi. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for microbial survival .

Anticancer Activity

Research indicates that thiazolidine derivatives exhibit promising anticancer activities. For example, a related compound was shown to inhibit human topoisomerases I and II, leading to apoptosis in cancer cells such as MCF-7. This suggests that the compound may induce cancer cell death through similar mechanisms . The following table summarizes findings from relevant studies:

Compound	Target Cell Line	IC50 (µM)	Mechanism of Action
7e	MCF-7	0.97	Topoisomerase I inhibition
7c	A2058	1.09	Topoisomerase II inhibition
11a	U937	16.23	Antiproliferative activity

Cytotoxicity Studies

Cytotoxicity assays have shown that compounds similar to the target structure exhibit varying degrees of cytotoxicity against different cell lines. For instance, some derivatives demonstrated lower cytotoxicity towards THP-1 cells compared to U937 cells, highlighting the importance of structural modifications in determining biological activity .

Molecular Docking Studies

Molecular docking studies have been conducted to predict the binding affinity of the compound to various biological targets. These studies help elucidate the potential mechanisms through which the compound exerts its biological effects. The docking results suggest a strong interaction between the compound and key enzymes involved in cancer progression .

Case Studies and Research Findings

In a recent publication, researchers synthesized a series of thiazolidine derivatives and evaluated their biological activities. Among these, certain compounds exhibited significant antimicrobial and anticancer properties, reinforcing the therapeutic potential of thiazolidine-based structures .

Comparison with Similar Compounds

Substituent Variations on the Thiazolidinone Ring

Compound Name	Thiazolidinone Substituent (Position 3)	Key Properties/Implications
Target compound	Cyclohexyl	Enhanced lipophilicity; potential for improved membrane permeability .
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Allyl	Increased reactivity due to unsaturated chain; may reduce metabolic stability .
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Benzyl	Aromatic bulk may enhance π-π stacking but reduce solubility in polar solvents .
3-[(Z)-(3-Isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Isobutyl	Branched alkyl chain could improve pharmacokinetic profiles via steric hindrance .

Substituent Variations on the Pyridopyrimidinone Ring

Compound Name	Pyridopyrimidinone Substituent (Position 2)	Key Properties/Implications
Target compound	Thiomorpholin-4-yl	Sulfur atom may enhance hydrogen bonding and modulate electron density .
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethylpiperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one	4-Ethylpiperazinyl	Basic nitrogen centers improve water solubility; potential for cation-π interactions .
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino	Primary amine may facilitate protonation-dependent solubility and binding .

Research Findings and Data

Physicochemical Properties

Property	Target Compound	Allyl Analog	Benzyl Analog
Molecular Weight (g/mol)	~527.6*	468.5	505.6
LogP (Predicted)	3.8–4.2	2.9–3.3	4.1–4.5
Aqueous Solubility (mg/mL)	<0.1	0.2–0.5	<0.1
Melting Point (°C)	Not reported	215–220	230–235

*Estimated based on structural analogs.

Critical Analysis and Limitations

• Data gaps : Direct biological or crystallographic data (e.g., X-ray structures) for the target compound are absent in the provided evidence. Properties are inferred from analogs .
• Thiomorpholine uniqueness : The sulfur atom in thiomorpholine may confer distinct electronic effects compared to morpholine or piperazine derivatives, but experimental validation is needed .